7-geranylindolactam V

• CAS No.: 155955-94-5
• Molecular Formula: C6H4N2
• Synonyms: 7-geranylindolactam V

Description

7-Geranylindolactam V is a naturally occurring indolactam alkaloid first isolated from the actinomycete Streptoverticillium blastmyceticum NA34-17 in 1998 . Structurally, it belongs to the teleocidin family, characterized by a nine-membered lactam ring fused to an indole moiety. The defining feature of 7-geranylindolactam V is a geranyl side chain at the C7 position, which distinguishes it from other indolactam derivatives . This compound exhibits potent tumor-promoting activity by binding to the phorbol ester receptor in mouse epidermal cells, a mechanism shared with teleocidins A-1 and B-4 . Its total synthesis was achieved in 2025 via a divergent strategy involving late-stage sp²–sp³ cross-coupling reactions to introduce the C7 substituent .

Comparison with Similar Compounds

Comparison with Similar Compounds

Indolactam alkaloids share a common lactam-indole core but differ in substituents at the C7 position, which critically influence their biological activity and synthetic complexity. Below is a detailed comparison of 7-geranylindolactam V with structurally and functionally related compounds:

Table 1: Structural and Functional Comparison of Indolactam Derivatives

Compound	C7 Substituent	Source/Synthesis	Biological Activity	Key References
7-Geranylindolactam V	Geranyl group	Natural: Streptoverticillium blastmyceticum; Synthetic: Divergent cross-coupling	Potent tumor promoter (phorbol ester receptor binding affinity comparable to teleocidins)
Indolactam V	Hydrogen	Synthetic: Intramolecular conjugate addition	Moderate tumor promotion; precursor for C7-functionalized derivatives
Lyngbyatoxin A	Prenyl group	Natural: Cyanobacterium Moorena producens; Synthetic: C7 prenylation	Dermatitis, tumor promotion via protein kinase C (PKC) activation
Teleocidin A-2	Farnesyl group	Synthetic: Late-stage cross-coupling	High tumor-promoting activity; PKC activation stronger than indolactam V
Pendolmycin	Isoprenyl group	Synthetic: C7 functionalization of indolactam V	Antibacterial activity; weaker tumor promotion than teleocidins

Key Findings from Comparative Studies

Structure-Activity Relationship (SAR):

• The geranyl group in 7-geranylindolactam V enhances lipophilicity and receptor-binding affinity compared to indolactam V (C7-H), resulting in tumor-promoting activity comparable to teleocidins .
• Lyngbyatoxin A (C7-prenyl) and teleocidin A-2 (C7-farnesyl) exhibit stronger PKC activation due to extended hydrophobic side chains, but 7-geranylindolactam V balances potency and synthetic accessibility .

Synthetic Accessibility:

• Indolactam V serves as a common precursor for C7-functionalized derivatives. The geranyl group in 7-geranylindolactam V is introduced via palladium-catalyzed cross-coupling, a method optimized for scalability (>500 mg yields reported) .
• Teleocidin A-2 synthesis requires longer synthetic routes due to its farnesyl group, making 7-geranylindolactam V a more practical target for structure-activity studies .

Biological Specificity: 7-Geranylindolactam V shows selective binding to the phorbol ester receptor in epidermal cells, unlike pendolmycin, which lacks significant tumor-promoting effects .

Q & A

Basic: What experimental protocols are recommended for the synthesis of 7-geranylindolactam V?

Answer:
Synthesis should follow validated procedures with explicit documentation of reaction conditions (e.g., temperature, catalysts, solvents) and purification methods (e.g., column chromatography, HPLC). Key steps include:

• Geranyl group incorporation : Use spectroscopic monitoring (e.g., ¹H/¹³C NMR) to confirm regioselectivity .
• Purity validation : Report melting points, HPLC retention times, and mass spectrometry data .
• Reproducibility : Provide step-by-step protocols in the main text or supplementary materials, adhering to journal guidelines for experimental transparency .

Basic: How should researchers characterize the structural identity of 7-geranylindolactam V?

Answer:
A multi-technique approach is critical:

• Spectroscopic analysis : Combine ¹H/¹³C NMR, IR, and high-resolution mass spectrometry (HRMS) to resolve stereochemistry and functional groups .
• X-ray crystallography : If crystals are obtainable, include crystallographic data (e.g., CCDC entry) for definitive structural confirmation .
• Reference comparisons : Cross-verify spectral data with prior studies, explicitly addressing deviations (e.g., solvent-induced shifts) .

Basic: What in vitro assays are suitable for preliminary evaluation of 7-geranylindolactam V’s bioactivity?

Answer:
Design assays based on hypothesized targets (e.g., kinase inhibition, cytotoxicity):

• Dose-response curves : Use at least five concentrations to calculate IC₅₀/EC₅₀ values, ensuring biological replicates (n ≥ 3) .
• Control groups : Include positive (e.g., staurosporine for cytotoxicity) and vehicle controls to validate assay specificity .
• Data reporting : Provide raw data tables (absorbance, fluorescence) and statistical tests (e.g., ANOVA) in supplementary materials .

Advanced: How can contradictions in reported bioactivity data for 7-geranylindolactam V across cellular models be resolved?

Answer:
Address discrepancies through:

• Model-specific variables : Compare cell lines’ genetic backgrounds (e.g., p53 status) and culture conditions (e.g., serum concentration) that may alter compound efficacy .
• Mechanistic studies : Use siRNA knockdown or CRISPR-edited cells to isolate target pathways .
• Meta-analysis : Systematically review literature using PRISMA guidelines to identify confounding factors (e.g., assay sensitivity thresholds) .

Advanced: What strategies mitigate spectral data inconsistencies in 7-geranylindolactam V characterization?

Answer:
Resolve ambiguities via:

• Advanced NMR techniques : Employ 2D NMR (COSY, HSQC, HMBC) to assign overlapping proton signals .
• Computational modeling : Compare experimental spectra with DFT-calculated chemical shifts for stereoisomer discrimination .
• Collaborative verification : Share raw data with independent labs to confirm reproducibility, citing conflicting data in discussion sections .

Advanced: How should researchers design studies to explore 7-geranylindolactam V’s mechanism of action?

Answer:
Adopt a multi-omics framework:

• Transcriptomics/proteomics : Pair RNA-seq with SILAC-based proteomics to identify downstream targets .
• Binding assays : Use SPR or ITC to quantify compound-target affinity, validating findings with mutagenesis .
• Pathway analysis : Integrate data via KEGG/GO enrichment tools, highlighting pathways with adjusted p-values < 0.05 .

Advanced: What ethical and methodological standards apply to in vivo studies of 7-geranylindolactam V?

Answer:
Follow institutional and international guidelines:

• Animal models : Justify species/strain selection (e.g., PDX vs. xenograft) and sample size calculations (power analysis) .
• Dosing regimens : Report pharmacokinetic parameters (e.g., C_max, AUC) to ensure clinically relevant exposure .
• Ethical compliance : Include IACUC approval numbers and humane endpoint criteria in methods sections .